N-(2,5-dimethoxyphenyl)-2-(2-methyl-5-((4-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[2-methyl-5-[(4-methylphenyl)methoxy]-4-oxopyridin-1-yl]acetamide
• InChI: InChI=1S/C24H26N2O5/c1-16-5-7-18(8-6-16)15-31-23-13-26(17(2)11-21(23)27)14-24(28)25-20-12-19(29-3)9-10-22(20)30-4/h5-13H,14-15H2,1-4H3,(H,25,28)
• InChI Key: UWOXOSQHQRKPPL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)COC2=CN(C(=CC2=O)C)CC(=O)NC3=C(C=CC(=C3)OC)OC
• Molecular Formula: C24H26N2O5
• Molecular Weight: 422.5 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-(2-methyl-5-((4-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C24H26N2O5 and its molecular weight is 422.481. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-(2-methyl-5-((4-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-(2-methyl-5-((4-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

• The acetamide moiety, present in many natural and pharmaceutical products, highlights the significance of compounds related to N-(2,5-dimethoxyphenyl)-2-(2-methyl-5-((4-methylbenzyl)oxy)-4-oxopyridin-1(4H)-yl)acetamide. Research has developed new reagents, such as p-methoxybenzyl N-acetylcarbamate potassium salt (PM-BENAC-K) and 2,4-dimethoxybenzyl N-acetylcarbamate potassium salt (2,4-DM-BENAC-K), for the synthesis of N-alkylacetamides and Moz/Dmoz-protected amines, showcasing their versatility in creating compounds with acetamide groups (Sakai et al., 2022).

Structural Analysis

• Structural elucidation studies of related compounds, such as N-(4-Chloro-α,α-dimethoxybenzyl)acetamide, demonstrate the utility of X-ray crystallography in understanding the molecular conformation and the effects of substituents on the acetamide group, providing insights into designing molecules with desired properties (Hajjem et al., 1993).

Oxidation Reactivity

• Studies on 2-(pyridin-2-yl)-N,N-diphenylacetamides have shown how chemical oxidation, using agents like peracetic acid and m-chloroperbenzoic acid, leads to a variety of products, indicating the potential for targeted synthesis of acetamide derivatives through controlled oxidation (Pailloux et al., 2007).

Photovoltaic Efficiency and Ligand-Protein Interactions

• Spectroscopic and quantum mechanical studies on bioactive benzothiazolinone acetamide analogs have explored their potential in applications ranging from dye-sensitized solar cells (DSSCs) due to good light harvesting efficiency (LHE) to molecular docking with Cyclooxygenase 1 (COX1), indicating their versatility in both energy and biomedical research (Mary et al., 2020).

Photoreactivity in Polymer Networks

• The study of molecules with substituted nitrobenzyl groups linked to N-(4-hydroxy-3-methoxybenzyl)acetamide under irradiation showcases their potential in creating photoresponsive materials, which could be beneficial in developing advanced materials with tailored properties (Katritzky et al., 2003).